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The following table summarizes key areas where TMP269 has shown biological activity in experimental

models.
Disease Area Combination Key Findings / Proposed . .
. Experimental Model Citation
| Context Partner(s) Mechanism
Acute Venetoclax Additive pro-apoptotic AML cell lines (MOLM-13,
Myeloid (BCL-2 inhibitor)  effect; Downregulation of etc.) [1]
Leukemia ribosomal proteins; Anti-
(AML) proliferative effects.
Viral Not a Inhibits viral replication by Cell cultures infected with
Infections combination modulating host cell Rabies Virus (RABV) or
therapy; processes: autophagy Lumpy Skin Disease
TMP269 (RABV) and Virus (LSDV) [2] [3]
monotherapy glycerophospholipid
studied. metabolism (LSDV).
Acute Not a Ameliorated apoptosis, Mouse models (folic acid-
Kidney combination enhanced autophagy, and induced &
Injury (AKI) therapy; promoted tubular cell ischemia/reperfusion-
TMP269 proliferation. induced AKI) [4]
monotherapy
studied.
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Disease Area Combination Key Findings / Proposed . .
. Experimental Model Citation
| Context Partner(s) Mechanism
Ischemic Not a Neuroprotection by Rat model of middle
Stroke combination upregulating histone cerebral artery occlusion
therapy; acetylation, alleviating [5]
TMP269 blood-brain barrier
monotherapy disruption.
studied.
Parkinson's Not a Promoted BMP-Smad In vitro and in vivo 6-
Disease combination signaling, providing hydroxydopamine models
therapy; neuroprotection for [6]
TMP269 dopaminergic neurons.
monotherapy
studied.

Detailed Experimental Protocols

To help you evaluate the experimental evidence, here are the methodologies from key studies:

e In AML Cell Culture Studies [1]: AML cell lines (e.g., MOLM-13) were cultured and treated with
TMP269 and/or venetoclax. Cell proliferation was assessed via flow cytometry and metabolic assays.
Apoptosis was quantified by measuring caspase activation and phosphatidylserine externalization
(Annexin V staining). Proteomic changes were analyzed through mass spectrometry and bioinformatic

analysis.

e In Viral Replication Studies [2] [3]: Cell lines (HEK-293T, MDBK) were infected with viruses
(RABYV, LSDV) and treated with TMP269. Viral replication was measured by plaque assays or
TCIDso, and viral protein levels were assessed by Western blot. RNA sequencing and metabolomics
were used to identify changes in host pathways. Autophagy was monitored via Western blot for LC3-II

and ATGS5.

e In Acute Kidney Injury (AKI) Models [4]: AKI was induced in mice via folic acid injection or renal
ischemia/reperfusion surgery. TMP269 was administered intraperitoneally. Renal function was

assessed by measuring serum creatinine and blood urea nitrogen. Kidney tissue was analyzed by
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histology (H&E staining), Western blot for apoptosis (Bax, Bcl-2, cleaved caspase-3), autophagy
(LC3II, Beclin-1), and proliferation (PCNA) markers.

TMP269's Mechanisms of Action

The diagrams below illustrate the key signaling pathways through which TMP269 exerts its effects, as

identified in the search results.
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TMP269 exerts its effects by inhibiting Class lla HDACSs, leading to increased histone acetylation and
altered gene transcription. The specific cellular outcomes depend on the biological context, such as the
disease model or cell type.
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Mechanism of TMP269 antiviral action against Lumpy Skin Disease Virus (LSDV). TMP269 counteracts the
virus-induced metabolic changes to inhibit replication [2].
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Interpretation Guidance

Please note the following when interpreting this data:

¢ Preclinical Focus: All findings are from in vitro (cell culture) and in vivo (animal model) studies. The
efficacy and safety of TMP269 in humans remain unknown.

¢ Mechanistic, Not Comparative: The research illuminates TMP269's biological mechanisms rather
than directly comparing it to other HDAC inhibitors.

e Broad Therapeutic Potential: Activity in diverse conditions (cancer, viral infection, organ injury)
highlights the fundamental role Class lla HDACs play in cellular processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The Class IIA Histone Deacetylase (HDAC) Inhibitor TMP ... 269 [pmc.ncbi.nim.nih.gov]
2. Class lla histone deacetylase (HDAC) inhibitor TMP269 ... [pmc.ncbi.nim.nih.gov]

3. Frontiers | TMP , a small molecule inhibitor of class lla HDAC... 269 [frontiersin.org]

4. Class lla histone deacetylase inhibition ameliorates acute ... [frontiersin.org]

5. Neuroprotective mechanism of TMP269, a selective class IIA ... [pmc.ncbi.nim.nih.gov]
6. The class-Ila HDAC inhibitor TMP269 promotes BMP ... [sciencedirect.com]

To cite this document: Smolecule. [TMP269 Research Applications and Findings]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548559#tmp269-combination-

therapy-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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